(2R,5S)-Piperazine-2,5-dicarboxylic acid

• CAS No.: 96705-92-9
• Molecular Formula: C6H10N2O4
• Molecular Weight: 174.15 g/mol
• IUPAC Name: (2S,5R)-piperazine-2,5-dicarboxylic acid
• InChI: InChI=1S/C6H10N2O4/c9-5(10)3-1-7-4(2-8-3)6(11)12/h3-4,7-8H,1-2H2,(H,9,10)(H,11,12)/t3-,4+
• InChI Key: FBYDNPVPBDAFFV-ZXZARUISSA-N
• Isomeric SMILES: C1[C@@H](NC[C@H](N1)C(=O)O)C(=O)O
• Canonical SMILES: C1C(NCC(N1)C(=O)O)C(=O)O

Description

(2R,5S)-Piperazine-2,5-dicarboxylic acid is a chiral, bicyclic dicarboxylic acid characterized by a six-membered piperazine ring with carboxylic acid groups at the 2 and 5 positions. Its stereochemistry confers distinct physicochemical and biological properties, making it valuable in coordination chemistry and neuropharmacology.

• Coordination Chemistry: The compound acts as a versatile ligand in metal-organic frameworks (MOFs), particularly with lanthanides. For example, it forms heteroleptic lanthanide frameworks when combined with pyridine-2,5-dicarboxylic acid, exhibiting luminescent properties under UV light .
• Pharmacology: It serves as a scaffold for competitive NMDA receptor antagonists, such as PPDA and its derivatives, which show selectivity for GluN2C/2D receptor subtypes .
• Synthesis: It can be generated in situ from piperazine under hydrothermal conditions or via azomethine ylide dimerization in the Maillard reaction .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Compound Name	Core Structure	Carboxylic Acid Positions	Key Features	Applications
(2R,5S)-Piperazine-2,5-dicarboxylic acid	Piperazine	2,5	Chiral centers; forms stable MOFs with lanthanides; NMDA receptor antagonism	Luminescent MOFs ; Neuropharmacology
Pyrazine-2,5-dicarboxylic acid	Pyrazine	2,5	Rigid planar structure; high symmetry	MOF synthesis (e.g., Zn-based frameworks) ; Precursor for esters
Pyridine-2,5-dicarboxylic acid	Pyridine	2,5	Aromatic heterocycle; strong coordination ability	Heteroleptic lanthanide MOFs ; Catalysis
cis-Tetrahydrofuran-2,5-dicarboxylic acid	Tetrahydrofuran	2,5	Non-aromatic ring; (2R,5S) stereochemistry	Potential solubility modifier; structural studies
Piperazine-2,3-dicarboxylic acid derivatives	Piperazine	2,3	Substituents at N1 (e.g., phenanthrene-carbonyl groups)	GluN2C/2D-selective NMDA antagonists (e.g., PPDA, UBP145)

Pharmacological Activity Comparison

Compound	Target	Selectivity (IC₅₀/Kᵢ)	Key Findings
(2R,5S)-Piperazine-2,5-dicarboxylic acid	NMDA receptors	N/A (scaffold for derivatives)	Core structure for GluN2C/2D antagonists
PPDA	GluN2C/2D	Kᵢ = 0.3–0.6 µM (2–6× selectivity vs GluN2A/B)	First competitive antagonist with defined binding mode at GluN2 LBD cleft
UBP145	GluN2D	IC₅₀ = 0.8 µM (10× selectivity vs GluN2A/B)	Prevents tPA-induced neurotoxicity in vitro and in vivo
PBPD	GluN2C/2D	Improved selectivity for NR2C/D vs NR2A/B	N1-biphenylyl substituent enhances subunit specificity

Key Research Findings

Pyridine-2,5-dicarboxylic acid-based MOFs exhibit catalytic activity in oxidation reactions .

Neuropharmacology : Piperazine-2,3-dicarboxylic acid derivatives (e.g., UBP145) show promise in treating neurological disorders by selectively inhibiting GluN2D-containing NMDA receptors .

Thermal Stability : Pyrazole-3,5-dicarboxylic acid coordination polymers display variable thermal stability depending on lanthanide ion size, a property less explored in piperazine analogs .